Cas no 108354-78-5 (Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)
108354-78-5 structure
Product Name:Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No:108354-78-5
MF:C10H13NO2S
MW:211.28072142601
MDL:MFCD00130099
CID:201960
PubChem ID:2756552
Update Time:2025-04-19
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
- 2-AMINO-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBOXYLIC ACID METHYL ESTER
- Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, methyl ester
- methyl 2-amino-4,5,6,7-tetrahydrobenzo<b>thiophene-3-carboxylate
- Ethyl 2-aMino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylate
- AKOS B000467
- ASISCHEM Z95321
- CHEMBRDG-BB 3000467
- ART-CHEM-BB B000467
- methyl 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylate
- METHYL 2-AMINO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
- 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylic acid methyl ester
- 011
- AKOS BBB
- 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid methyl ester
- BAS 00381424
- CBMicro_029799
- Oprea1_612476
- Oprea1_515014
- 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-
- ARONIS017606
- DKYYKIHEIOOWRB-UHFFFAOYSA-N
- HMS1648K22
- BIM-0029921.P001
- methyl 2-amino-4, 5, 6, 7-tetrahydro-1-benzothiophene-3-carboxylate
- FT-0678120
- Z56904670
- SB66902
- EU-0099890
- SY079763
- SR-01000397768-1
- 2-amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid methyl ester, AldrichCPR
- 108354-78-5
- MFCD00130099
- SR-01000397768
- SCHEMBL2179728
- A801863
- EN300-05522
- s10367
- AKOS000111620
- CS-0042661
- BB 0242384
- CHEMBL1632051
- 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen e-3-carboxylic acid methyl ester
- AK-968/37166331
- methyl-2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
- FS-1352
- F1443-4670
- DTXSID10373419
- AKOS BBB/011
- AKOS BBS-00000703
- Methyl 2-aMino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, 98%
- ALBB-001595
- STK039450
- DB-020405
- BBL005237
- DB-028942
- Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
-
- MDL： MFCD00130099
- Inchi： 1S/C10H13NO2S/c1-13-10(12)8-6-4-2-3-5-7(6)14-9(8)11/h2-5,11H2,1H3
- InChI Key： DKYYKIHEIOOWRB-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OC)C2=C1CCCC2)N
Computed Properties
- Exact Mass: 211.06700
- Monoisotopic Mass: 211.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6
- XLogP3: 2.9
Experimental Properties
- Color/Form: Yellowish solid
- Density: 1.273
- Melting Point: 128-131°C
- Boiling Point: 399 °C at 760 mmHg
- Flash Point: 195.1 °C
- Refractive Index: 1.608
- PSA: 80.56000
- LogP: 2.57690
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN3335
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM113654-25g |
methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
108354-78-5 | 95% | 25g |
$112 | 2021-06-09 | |
| Chemenu | CM113654-100g |
methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
108354-78-5 | 95% | 100g |
$299 | 2021-06-09 | |
| Fluorochem | 014015-1g |
2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid methyl ester |
108354-78-5 | 99% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 014015-10g |
2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid methyl ester |
108354-78-5 | 99% | 10g |
￡44.00 | 2022-03-01 | |
| Fluorochem | 014015-25g |
2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid methyl ester |
108354-78-5 | 99% | 25g |
￡89.00 | 2022-03-01 | |
| Fluorochem | 014015-100g |
2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid methyl ester |
108354-78-5 | 99% | 100g |
￡300.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XT933-5g |
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
108354-78-5 | 97% | 5g |
195.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XT933-250mg |
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
108354-78-5 | 97% | 250mg |
40CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XT933-25g |
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
108354-78-5 | 97% | 25g |
1016CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XT933-1g |
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
108354-78-5 | 97% | 1g |
74.0CNY | 2021-08-03 |
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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